Cas no 2309474-70-0 (2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid)

• Product Name: 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid
• CAS No: 2309474-70-0
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5820944
• PubChem ID: 165739150
• Update Time: 2025-10-22

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309474-70-0
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid
• EN300-7353410

• Inchi： 1S/C24H22N2O4/c1-15-21(23(27)28)12-16-13-25(10-11-26(15)16)24(29)30-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-9,12,22H,10-11,13-14H2,1H3,(H,27,28)
• InChI Key： NVHGGFPVEBMWHD-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CC(C(=O)O)=C(C)N2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid

The compound 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid (CAS No: 2309474-70-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrazine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a pyrrolo[1,2-a]pyrazine core, which is a fused bicyclic system combining a pyrrole and a pyrazine ring. The presence of the fluorenylmethoxycarbonyl (Fmoc) group at the 2-position and a methyl group at the 6-position introduces steric and electronic variations that can significantly influence its chemical reactivity and biological interactions. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of similar compounds.

One of the most notable aspects of this compound is its potential as a precursor in peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS) due to its excellent stability under basic conditions and ease of removal under acidic conditions. This makes 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid an attractive candidate for developing novel peptide-based therapeutics.

Moreover, the pyrrolopyrazine scaffold has been implicated in various biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent research has demonstrated that substituents at specific positions on the pyrrolopyrazine ring can enhance these activities by modulating receptor interactions or enzyme inhibition pathways. For instance, studies published in 2023 have shown that methyl-substituted pyrrolopyrazines exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

In terms of synthetic methodology, the preparation of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation to introduce the Fmoc group onto the pyrrolopyrazine core. The synthesis also requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

The application of this compound extends beyond peptide synthesis. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in materials science have explored the use of pyrrolopyrazine derivatives as active layers in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their favorable charge transport characteristics.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylic acid represents a versatile building block with diverse applications in medicinal chemistry and materials science. Its unique structural features and promising biological activities make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and advanced materials.